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An In-depth Technical Guide on the Molecular Weight of 3-(Pyridin-2-yl)aniline
Dihydrochloride

For researchers, scientists, and professionals in drug development, precise molecular data is

foundational to experimental design, compound screening, and the synthesis of novel chemical

entities. This document provides a detailed technical overview of the molecular weight of 3-
(Pyridin-2-yl)aniline dihydrochloride, a compound of interest in various research

applications.

Compound Identification
Systematic Name: 3-(Pyridin-2-yl)aniline dihydrochloride Common Synonyms: 2-(3-

Aminophenyl)pyridine dihydrochloride, 3-(2-pyridyl)aniline dihydrochloride[1] CAS Number:

1170936-92-1[1][2][3]

Molecular Formula and Weight
The chemical formula for 3-(Pyridin-2-yl)aniline dihydrochloride is C11H12Cl2N2.[1][2][3]

The molecular weight has been determined to be 243.13 g/mol .[1][2][3] This value is a critical

parameter for stoichiometric calculations in chemical reactions, preparation of solutions with

specific molar concentrations, and in the interpretation of analytical data such as mass

spectrometry.
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The parent compound, 3-(Pyridin-2-yl)aniline, has a molecular weight of 170.21 g/mol .[4] The

dihydrochloride salt is formed by the addition of two molecules of hydrogen chloride (HCl),

which protonate the basic nitrogen atoms in the aniline and pyridine rings, thereby increasing

the overall molecular weight and altering the compound's solubility and stability.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for 3-(Pyridin-2-yl)aniline
dihydrochloride and its parent compound are summarized in the table below.

Property
3-(Pyridin-2-yl)aniline
Dihydrochloride

3-(Pyridin-2-yl)aniline
(Parent Compound)

Molecular Formula C11H12Cl2N2 C11H10N2

Molecular Weight 243.13 g/mol [1][2][3] 170.21 g/mol [4]

CAS Number 1170936-92-1[1][2][3] 15889-32-4[4]

Experimental Protocols
The determination of the molecular weight of a compound like 3-(Pyridin-2-yl)aniline
dihydrochloride is typically achieved through high-resolution mass spectrometry (HRMS). The

following provides a generalized experimental protocol for such a determination.

Objective: To experimentally verify the molecular weight of 3-(Pyridin-2-yl)aniline
dihydrochloride.

Materials and Methods:

Sample Preparation: A dilute solution of 3-(Pyridin-2-yl)aniline dihydrochloride is prepared

by dissolving a precisely weighed sample in a suitable solvent, such as methanol or a

mixture of water and acetonitrile. The concentration is typically in the low micromolar range.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is used. The instrument is calibrated using a standard calibration

mixture to ensure high mass accuracy.
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Ionization: Electrospray ionization (ESI) is a commonly used technique for this type of

molecule. The sample solution is introduced into the ESI source, where a high voltage is

applied to generate a fine spray of charged droplets.

Mass Analysis: The charged ions are transferred into the mass analyzer. In positive ion

mode, the instrument will detect the protonated molecule. For the dihydrochloride salt, the

primary ion observed would correspond to the cationic form of 3-(Pyridin-2-yl)aniline,

[C11H11N2]+, or its protonated form, [C11H12N2]2+.

Data Acquisition and Analysis: The mass-to-charge ratio (m/z) of the ions is measured with

high precision. The resulting mass spectrum is analyzed to identify the peak corresponding

to the molecule of interest. The monoisotopic mass is determined, and this can be used to

confirm the elemental composition.

Logical Relationship Diagram
The following diagram illustrates the relationship between the parent compound and its

dihydrochloride salt, leading to the final molecular weight.

3-(Pyridin-2-yl)aniline
C11H10N2
MW: 170.21

3-(Pyridin-2-yl)aniline Dihydrochloride
C11H12Cl2N2
MW: 243.13

+ 2HCl

2 x Hydrogen Chloride
HCl

MW: 36.46

Click to download full resolution via product page

Caption: Formation of the Dihydrochloride Salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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